Cas no 804428-17-9 (2-Benzofuranmethanamine,N-ethyl-N,3-dimethyl-)

• Product Name: 2-Benzofuranmethanamine,N-ethyl-N,3-dimethyl-
• CAS No: 804428-17-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 714237
• PubChem ID: 45096838
• Update Time: 2025-04-19

2-Benzofuranmethanamine,N-ethyl-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine,N-ethyl-N,3-dimethyl-
• 2-Benzofuranmethanamine,N-ethyl-N,3-dimethyl-(9CI)
• 804428-17-9
• N-Methyl-N-((3-methylbenzofuran-2-yl)methyl)ethanamine

• Inchi： 1S/C13H17NO/c1-4-14(3)9-13-10(2)11-7-5-6-8-12(11)15-13/h5-8H,4,9H2,1-3H3
• InChI Key： DMHFVLYVLUZEPH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CN(C)CC

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.4A^2
• XLogP3: 2.9